Cas no 346653-11-0 (N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide)

• Product Name: N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide
• CAS No: 346653-11-0
• MF: C₂₀H₁₂Cl₂N₂O₂
• MW: 383.227482795715
• CID: 5745130
• PubChem ID: 1216067
• Update Time: 2025-06-11

N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• HMS579O13
• N-(4-(benzo[d]oxazol-2-yl)phenyl)-3,4-dichlorobenzamide
• Oprea1_011677
• Bionet1_003891
• N-[4-(1,3-benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide
• CS-0367817
• AKOS003219685
• 346653-11-0
• 9N-716
• AK-778/36934012
• N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide

• Inchi： 1S/C20H12Cl2N2O2/c21-15-10-7-13(11-16(15)22)19(25)23-14-8-5-12(6-9-14)20-24-17-3-1-2-4-18(17)26-20/h1-11H,(H,23,25)
• InChI Key： GQECGENDXSYUKI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NC1C=CC(=CC=1)C1=NC2C=CC=CC=2O1)=O)Cl

Computed Properties

• Exact Mass: 382.0275830g/mol
• Monoisotopic Mass: 382.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 55.1Ų

Additional information on N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide

Comprehensive Overview of N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide (CAS No. 346653-11-0)

N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide (CAS No. 346653-11-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzoxazole and dichlorobenzamide moieties, exhibits promising properties for applications in drug discovery and advanced material development. Its molecular structure combines a 1,3-benzoxazole core with a 3,4-dichlorobenzamide substituent, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide has surged due to their potential in targeting kinase inhibitors and GPCR modulators. Researchers are particularly interested in its role as a scaffold for medicinal chemistry, given its ability to interact with various biological targets. The compound's CAS No. 346653-11-0 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide is synthesized via amide coupling reactions involving 4-(1,3-benzoxazol-2-yl)aniline and 3,4-dichlorobenzoic acid derivatives. Its purity and stability are critical for reproducibility in drug formulation and material science applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to validate its structure and quality.

The compound's physicochemical properties, including solubility, melting point, and logP, are essential for optimizing its performance in bioavailability studies. Recent trends in AI-driven drug discovery have highlighted the importance of such data for machine learning models predicting compound behavior. Additionally, its potential as a fluorescent probe or photoactive material has sparked interest in optoelectronic research.

Environmental and green chemistry considerations are also pivotal when working with N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide. Researchers are exploring solvent-free synthesis and catalytic methods to minimize waste and energy consumption. This aligns with the growing focus on sustainable chemical processes in industrial and academic settings.

In conclusion, N-[4-(1,3-Benzoxazol-2-yl)phenyl]-3,4-dichlorobenzamide (CAS No. 346653-11-0) represents a cutting-edge compound with multifaceted applications. Its integration into drug development pipelines and advanced material design underscores its value in modern scientific research. As the field evolves, this compound is poised to play a pivotal role in addressing challenges in personalized medicine and smart materials.